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Compound of Interest

Compound Name: tert-Butyl 2-bromopropanoate

Cat. No.: B051003 Get Quote

An In-depth Technical Guide to tert-Butyl 2-bromopropanoate and Its Isomers

This guide provides a comprehensive overview of tert-butyl 2-bromopropanoate, including its

structural formula, isomers, physicochemical properties, and a detailed experimental protocol

for its synthesis. This document is intended for researchers, scientists, and professionals in the

field of drug development and organic synthesis.

Structural Formula and Isomers
tert-Butyl 2-bromopropanoate is an ester with the chemical formula C₇H₁₃BrO₂.[1] Its

structure contains a chiral center at the second carbon atom, leading to the existence of two

enantiomers: (R)-tert-butyl 2-bromopropanoate and (S)-tert-butyl 2-bromopropanoate. A

significant positional isomer is tert-butyl 3-bromopropanoate, where the bromine atom is

located on the third carbon atom.

tert-Butyl 2-bromopropanoate
The IUPAC name for this compound is tert-butyl 2-bromopropanoate.[1] It is also commonly

referred to as 2-bromopropionic acid tert-butyl ester.[2][3]
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Caption: Structural formula of tert-butyl 2-bromopropanoate.

Stereoisomers
Due to the chiral center at the C2 position, tert-butyl 2-bromopropanoate exists as a pair of

enantiomers.
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(R)-tert-Butyl 2-bromopropanoate (S)-tert-Butyl 2-bromopropanoate
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Caption: Enantiomers of tert-butyl 2-bromopropanoate.

Positional Isomer: tert-Butyl 3-bromopropanoate
A key positional isomer is tert-butyl 3-bromopropanoate, where the bromine atom is attached to

the carbon atom further from the carbonyl group.[4] Its IUPAC name is tert-butyl 3-

bromopropanoate.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b051003?utm_src=pdf-body-img
https://www.benchchem.com/product/b051003?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/256128
https://pubchem.ncbi.nlm.nih.gov/compound/256128
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


tert-Butyl 3-bromopropanoate

Br

CH₂

CH₂

C

O O

C(CH₃)₃

Click to download full resolution via product page

Caption: Structural formula of tert-butyl 3-bromopropanoate.

Physicochemical and Spectroscopic Data
The properties of tert-butyl 2-bromopropanoate and its positional isomer are summarized

below.

Physical and Chemical Properties
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Property
tert-Butyl 2-
bromopropanoate

tert-Butyl 3-
bromopropanoate

CAS Number 39149-80-9[1] 55666-43-8[4]

Molecular Formula C₇H₁₃BrO₂[1] C₇H₁₃BrO₂[4]

Molecular Weight 209.08 g/mol [1] 209.08 g/mol [4]

Boiling Point 170.2 °C at 760 mmHg[5] 30 °C at 0.2 mmHg

Density 1.297 g/cm³[5] 1.253 g/mL at 25 °C

Refractive Index 1.457[5] n20/D 1.4470

Flash Point 63.3 °C[5] 92 °C (closed cup)

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of these compounds.

Data Type tert-Butyl 2-bromopropanoate

¹H NMR (CDCl₃, δ)
4.31 (1H, q, J=7.1Hz), 1.81 (3H, d, J=7.1Hz),

1.52 (9H, s)[2]

¹³C NMR Spectra available[6][7]

Mass Spectrometry (GC-MS) Spectra available[6]

Infrared (IR) Spectra available[6]

Raman Spectra available[6]

Experimental Protocol: Synthesis of tert-Butyl 2-
bromopropanoate
The following protocol describes the synthesis of tert-butyl 2-bromopropanoate from 2-

bromopropionic acid and isobutene.[2]

Materials and Reagents
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2-Bromopropionic acid (3.5 mL, 38.9 mmol)

Isobutene (2.4 g, 42.8 mmol)

Dioxane (6 mL)

Concentrated sulfuric acid (250 μL)

Dichloromethane (50 mL)

20% Potassium carbonate solution (50 mL)

Water (50 mL)

Anhydrous magnesium sulfate

Procedure
Condense isobutene (2.4 g) into a pressurized reaction flask at -15 °C.[2]

Add dioxane (6 mL) and 2-bromopropionic acid (3.5 mL) to the flask and stir the mixture for 5

minutes.[2]

Slowly warm the mixture to -10 °C and add concentrated sulfuric acid (250 μL) dropwise.[2]

Seal the reaction vial and stir the mixture at room temperature overnight.[2]

After the reaction is complete, carefully open the vial and pour the contents into

dichloromethane (50 mL).[2]

Wash the organic phase sequentially with 20% potassium carbonate solution (50 mL) and

water (50 mL).[2]

Dry the organic phase over anhydrous magnesium sulfate.[2]

Concentrate the solution under reduced pressure to yield the product, tert-butyl 2-

bromopropionate.[2]

Yield: 2.17 g (27%)[2]
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Synthesis Workflow
The synthesis process involves the acid-catalyzed esterification of 2-bromopropionic acid with

isobutene.
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Start: Reagents

2-Bromopropionic Acid
Isobutene
Dioxane

Reaction:
- Stir at -15°C to -10°C
- Add H₂SO₄ (catalyst)
- Stir overnight at RT

Workup:
- Quench with CH₂Cl₂

Washing:
1. 20% K₂CO₃ solution

2. Water

Drying:
- Anhydrous MgSO₄

Isolation:
- Concentration under

  reduced pressure

Product:
tert-Butyl

2-bromopropanoate

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of tert-butyl 2-bromopropanoate.
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Applications
tert-Butyl 2-bromopropanoate serves as a valuable reactant in organic synthesis. For

instance, it is used in the synthesis of 3-(1-Aryl-1H-indol-5-yl)propanoic acids, which act as

inhibitors for cytosolic phospholipase A2α.[2] Similarly, tert-butyl 3-bromopropionate is utilized

in the synthesis of various complex molecules, including cholesteryl derivatives and

fucopyranosides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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